Cas no 860308-68-5 (Xjfkcmrtbmanfm-uhfffaoysa-)

• Product Name: Xjfkcmrtbmanfm-uhfffaoysa-
• CAS No: 860308-68-5
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 6261926
• PubChem ID: 11816533
• Update Time: 2024-01-06

Xjfkcmrtbmanfm-uhfffaoysa- Chemical and Physical Properties

Names and Identifiers

• 860308-68-5
• XJFKCMRTBMANFM-UHFFFAOYSA-
• SCHEMBL23212655
• 1-(3-bromopyrazin-2-yl)ethanol
• InChI=1/C6H7BrN2O/c1-4(10)5-6(7)9-3-2-8-5/h2-4,10H,1H3
• Xjfkcmrtbmanfm-uhfffaoysa-

• Inchi： 1S/C6H7BrN2O/c1-4(10)5-6(7)9-3-2-8-5/h2-4,10H,1H3
• InChI Key： XJFKCMRTBMANFM-UHFFFAOYSA-N
• SMILES： BrC1C(C(C)O)=NC=CN=1

Computed Properties

• Exact Mass: 201.97418g/mol
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines